Cas no 921476-17-7 (N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 921476-17-7
• MF: C₂₀H₂₄BrN₃O₃
• MW: 434.326864242554
• CID: 6013142
• PubChem ID: 27451715
• Update Time: 2025-10-29

N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide
• N-(4-bromophenyl)-2-[5-methoxy-4-oxo-2-(piperidin-1-ylmethyl)pyridin-1-yl]acetamide
• N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-[(piperidin-1-yl)methyl]-1,4-dihydropyridin-1-yl}acetamide
• 921476-17-7
• N-(4-bromophenyl)-2-(5-methoxy-4-oxo-2-(piperidin-1-ylmethyl)pyridin-1(4H)-yl)acetamide
• AKOS005011862
• F2086-0066

• Inchi： 1S/C20H24BrN3O3/c1-27-19-13-24(14-20(26)22-16-7-5-15(21)6-8-16)17(11-18(19)25)12-23-9-3-2-4-10-23/h5-8,11,13H,2-4,9-10,12,14H2,1H3,(H,22,26)
• InChI Key： LWSNUKMXZSWUIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN1C(CN2CCCCC2)=CC(=O)C(OC)=C1

Computed Properties

• Exact Mass: 433.10010g/mol
• Monoisotopic Mass: 433.10010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide

Comprehensive Guide to N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS No. 921476-17-7)

N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS No. 921476-17-7) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of dihydropyridine derivatives, which are widely studied for their biological activities and therapeutic applications. The presence of a 4-bromophenyl group and a piperidin-1-yl moiety in its structure makes it particularly interesting for medicinal chemistry applications.

The molecular formula of N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide is C20H24BrN3O3, with a molecular weight of approximately 434.33 g/mol. Its unique structure combines a dihydropyridine core with an acetamide linker, which enhances its potential for interaction with biological targets. Researchers are particularly interested in this compound due to its possible applications in central nervous system (CNS) disorders and cardiovascular diseases, areas that are currently trending in pharmaceutical research.

One of the most frequently asked questions about CAS No. 921476-17-7 is its solubility and stability under various conditions. This compound is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but has limited solubility in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions crucial for maintaining its integrity. These properties are critical for researchers who are exploring its potential in drug formulation and delivery systems.

The synthesis of N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide involves multi-step organic reactions, including condensation, alkylation, and amidation processes. The piperidin-1-yl group is introduced via a Mannich reaction, which is a key step in achieving the desired pharmacological profile. Recent advancements in green chemistry have also explored more sustainable methods for synthesizing such compounds, aligning with the growing demand for environmentally friendly pharmaceutical production.

In terms of applications, CAS No. 921476-17-7 is primarily investigated for its potential as a bioactive molecule. Preliminary studies suggest that it may exhibit antioxidant and anti-inflammatory properties, which are highly relevant in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its structural similarity to known calcium channel blockers has sparked interest in its use for hypertension and arrhythmia treatments. These applications are particularly timely, given the increasing global prevalence of such conditions.

The market for dihydropyridine derivatives like N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide is expected to grow significantly in the coming years. This growth is driven by the rising demand for novel therapeutic agents and the expansion of pharmaceutical research and development activities worldwide. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers.

For those interested in purchasing CAS No. 921476-17-7, it is essential to source it from reputable suppliers who provide high-purity and well-characterized products. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify the identity and purity of this compound. Ensuring quality is paramount, especially when the compound is intended for biological testing or preclinical studies.

In conclusion, N-(4-bromophenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS No. 921476-17-7) represents a promising candidate for further pharmaceutical exploration. Its unique structural features and potential biological activities make it a valuable compound for researchers focusing on CNS disorders, cardiovascular diseases, and anti-inflammatory therapies. As the demand for innovative drugs continues to rise, compounds like this will play a crucial role in advancing medical science.